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Compound of Interest

Compound Name: KI-7

Cat. No.: B608342 Get Quote

Welcome to the technical support center for CKI-7, a potent inhibitor of Casein Kinase 1 (CK1).

This guide is designed for researchers, scientists, and drug development professionals to

address common challenges and questions related to the solubility and handling of CKI-7 in a

laboratory setting.

Frequently Asked Questions (FAQs)
Q1: What is CKI-7 and what is its primary mechanism of action?

CKI-7, or N-(2-aminoethyl)-5-chloro-8-isoquinolinesulfonamide, is a selective, ATP-competitive

inhibitor of Casein Kinase 1 (CK1).[1][2] CK1 is a family of serine/threonine kinases involved in

various cellular processes, including signal transduction, cell cycle regulation, and apoptosis.[3]

CKI-7 has been shown to inhibit CK1 with an IC50 of 6 µM and a Ki of 8.5 µM.[1][4] It also

exhibits inhibitory effects on other kinases such as SGK, S6K1, and MSK1.[1][3][4][5] A primary

signaling pathway affected by CKI-7 is the Wnt/β-catenin pathway, where it can suppress β-

catenin stabilization.[1]

Q2: What is the molecular formula and weight of CKI-7 dihydrochloride?

The molecular formula for CKI-7 dihydrochloride is C₁₁H₁₂ClN₃O₂S·2HCl, and its molecular

weight is approximately 358.67 g/mol .[5][6][7]

Q3: In which solvents is CKI-7 soluble?
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CKI-7 dihydrochloride is soluble in Dimethyl Sulfoxide (DMSO) and water.[5][7] It is reported to

be insoluble in ethanol.[7] For methanol, it is described as slightly soluble, and for water,

sparingly soluble, with heating potentially improving dissolution.[6]

Troubleshooting Guide
Issue: I am having trouble dissolving CKI-7.

Problem: The compound is not fully dissolving in the chosen solvent, or precipitation is

observed.

Solution:

Verify Solvent Choice: The recommended primary solvents are DMSO and water.[5][7]

Use Fresh, High-Quality Solvents: Moisture-absorbing DMSO can reduce the solubility of

CKI-7.[4] Always use fresh, anhydrous DMSO.

Gentle Heating: For aqueous solutions, gentle warming to 37°C can aid dissolution.[8]

Sonication: Using an ultrasonic bath can help to break up aggregates and facilitate

dissolution.[8][9]

Vortexing: Vigorous vortexing can also be employed to aid in dissolving the compound.[8]

Issue: My CKI-7 solution appears cloudy or has precipitates after storage.

Problem: The compound may have come out of solution during storage, especially at lower

temperatures.

Solution:

Re-dissolve: Before use, bring the stock solution to room temperature and vortex to

ensure any precipitated compound is redissolved.

Storage Conditions: For long-term storage, it is recommended to store stock solutions in

aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.[4][8] Stock solutions in

DMSO are generally stable for up to 1 year at -80°C and for shorter periods at -20°C.[9]
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Data Presentation: CKI-7 Solubility
Solvent

Maximum Solubility
(Concentration)

Source

DMSO
2 mg/mL (5.57 mM) - 72

mg/mL (200.74 mM)
[4][7]

Water 3 mg/mL (8.36 mM) - 10 mM [5][7]

Methanol Slightly soluble [6]

Ethanol Insoluble [7]

Note: The reported solubility of CKI-7 in DMSO varies across different suppliers. It is

recommended to start with a lower concentration and test solubility for your specific batch.

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution of CKI-7
in DMSO

Materials:

CKI-7 dihydrochloride powder

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Optional: Ultrasonic bath

Procedure:

1. Calculate the required mass of CKI-7 dihydrochloride for your desired volume of 10 mM

stock solution. For example, for 1 mL of a 10 mM solution, you would need: Mass = 0.010

L * 10 mmol/L * 358.67 g/mol = 3.5867 mg

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b608342?utm_src=pdf-body
https://www.selleckchem.com/products/cki-7.html
https://www.selleck.co.jp/datasheet/cki-7-E785202-DataSheet.pdf
https://www.rndsystems.com/products/cki-7-dihydrochloride_5329
https://www.selleck.co.jp/datasheet/cki-7-E785202-DataSheet.pdf
https://www.caymanchem.com/product/28268/cki-7-(hydrochloride)
https://www.selleck.co.jp/datasheet/cki-7-E785202-DataSheet.pdf
https://www.benchchem.com/product/b608342?utm_src=pdf-body
https://www.benchchem.com/product/b608342?utm_src=pdf-body
https://www.benchchem.com/product/b608342?utm_src=pdf-body
https://www.benchchem.com/product/b608342?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608342?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Weigh the calculated amount of CKI-7 dihydrochloride powder and place it into a sterile

vial.

3. Add the calculated volume of anhydrous DMSO to the vial.

4. Vortex the solution vigorously for 1-2 minutes until the powder is completely dissolved.

5. If the compound does not fully dissolve, you can sonicate the vial for 5-10 minutes.

6. Once dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes.

7. Store the aliquots at -20°C or -80°C.

Visualizations

Experimental Workflow for CKI-7 Dissolution
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Caption: Workflow for preparing CKI-7 stock solutions.
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CKI-7 Inhibition of the Wnt/β-catenin Pathway
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Caption: CKI-7's role in the Wnt/β-catenin signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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